Cas no 1402709-99-2 (1-(5-Methyl-1,2,4-oxadiazol-3-yl)methylpiperazine Hydrochloride)

• Product Name: 1-(5-Methyl-1,2,4-oxadiazol-3-yl)methylpiperazine Hydrochloride
• CAS No: 1402709-99-2
• MF: C₈H₁₅ClN₄O
• MW: 218.683900117874
• MDL: MFCD13186147
• CID: 4597139
• Update Time: 2025-06-11

1-(5-Methyl-1,2,4-oxadiazol-3-yl)methylpiperazine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]piperazine hydrochloride
• 1-(5-Methyl-1,2,4-oxadiazol-3-yl)methylpiperazine Hydrochloride

• MDL： MFCD13186147
• Inchi： 1S/C8H14N4O.ClH/c1-7-10-8(11-13-7)6-12-4-2-9-3-5-12;/h9H,2-6H2,1H3;1H
• InChI Key： LJUYVSZGYZIADB-UHFFFAOYSA-N
• SMILES： N1(CC2N=C(C)ON=2)CCNCC1.[H]Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2

Additional information on 1-(5-Methyl-1,2,4-oxadiazol-3-yl)methylpiperazine Hydrochloride

Introduction to 1-(5-Methyl-1,2,4-oxadiazol-3-yl)methylpiperazine Hydrochloride (CAS No. 1402709-99-2)

The compound 1-(5-Methyl-1,2,4-oxadiazol-3-yl)methylpiperazine Hydrochloride, identified by its CAS number 1402709-99-2, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to the class of piperazine derivatives, which are widely recognized for their diverse biological activities. The structural framework of this molecule incorporates a 5-Methyl-1,2,4-oxadiazole moiety linked to a piperazine ring, a combination that has garnered considerable attention due to its potential pharmacological properties.

Recent advancements in medicinal chemistry have highlighted the importance of oxadiazole-containing scaffolds in drug design. The 5-Methyl-1,2,4-oxadiazole component is known for its ability to modulate various biological targets, including enzymes and receptors involved in neurological and inflammatory pathways. When combined with the piperazine ring, which is a common pharmacophore in central nervous system (CNS) drugs, the resulting structure may exhibit enhanced binding affinity and selectivity. This synergistic effect has prompted extensive research into derivatives of this class for therapeutic applications.

The hydrochloride salt form of 1-(5-Methyl-1,2,4-oxadiazol-3-yl)methylpiperazine enhances its solubility and bioavailability, making it a promising candidate for further development. In vitro studies have demonstrated that this compound interacts with several key targets relevant to neurodegenerative and psychiatric disorders. For instance, preliminary research suggests that it may influence the activity of serotonin receptors (e.g., 5-HT1A and 5-HT2A), which are implicated in conditions such as depression and anxiety.

Moreover, the structural features of 1-(5-Methyl-1,2,4-oxadiazol-3-yl)methylpiperazine Hydrochloride make it an attractive scaffold for structure-based drug design. Computational modeling studies have indicated that this molecule can adopt multiple conformations that optimize interactions with biological targets. Such flexibility is often crucial for achieving high efficacy and low toxicity in drug candidates. The presence of the methyl group on the oxadiazole ring further fine-tunes its electronic properties, potentially enhancing its pharmacokinetic profile.

In the context of current research trends, there is growing interest in developing small-molecule modulators that can interact with complex signaling pathways. The 5-Methyl-1,2,4-oxadiazole moiety is particularly noteworthy for its role in modulating inflammatory responses and neurotransmitter release. This has led to investigations into its potential use in treating conditions such as chronic pain and neuroinflammation. The piperazine component complements these effects by potentially enhancing penetration across the blood-brain barrier, a critical factor for CNS drug development.

Preclinical studies have begun to explore the pharmacological profile of 1-(5-Methyl-1,2,4-oxadiazol-3-yl)methylpiperazine Hydrochloride in animal models. Initial findings suggest that it may exhibit anxiolytic and antidepressant-like effects without significant side effects at therapeutic doses. These results are particularly encouraging given the need for novel therapeutic agents with improved safety profiles compared to existing treatments. The compound’s ability to modulate multiple targets simultaneously makes it a promising lead for further investigation.

The synthesis of 1-(5-Methyl-1,2,4-oxadiazol-3-yl)methylpiperazine Hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets pharmaceutical standards. Techniques such as catalytic hydrogenation and nucleophilic substitution have been particularly useful in constructing the core structure of this molecule. These synthetic strategies are critical for scalable production if clinical development proceeds.

The chemical properties of this compound also make it amenable to derivatization studies. By modifying functional groups within the molecule, researchers can explore new analogs with tailored pharmacological properties. For example, introducing halogen atoms or altering the substitution pattern on the piperazine ring could lead to enhanced binding affinity or altered metabolic stability. Such modifications are essential for optimizing drug candidates for clinical use.

Regulatory considerations play a crucial role in advancing compounds like 1-(5-Methyl-1,2,4-oxadiazol-3-yl)methylpiperazine Hydrochloride through clinical trials. Compliance with Good Manufacturing Practices (GMP) ensures that all batches produced are consistent in quality and safety. Additionally， comprehensive toxicological assessments are necessary to evaluate potential risks associated with long-term use。 These steps are fundamental before any new therapeutic agent can be approved for human consumption。

Future directions in research may include exploring combination therapies where 1-(5-Methyl-1,2,4 oxadiazol -3 - ylm ethylpip erazine Hydroch loride) is used alongside other drugs targeting related pathways。 Such combinatorial approaches could provide synergistic benefits， enhancing treatment outcomes while minimizing side effects。 Furthermore， investigating its potential as an adjunctive therapy in conditions like cognitive disorders or chronic pain would be valuable。

In conclusion， 1-(5-Methyl - 1 , 2 , 4 - ox adia zol - 3 - yl )m ethylpi pera zine Hy droch loride (CAS No . 1402709 -99 - 2) represents an exciting avenue in pharmaceutical research。 Its unique structural features ， combined with promising preclinical data ， position it as a strong candidate for further development。 As scientific understanding evolves， this compound may contribute significantly to addressing unmet medical needs， particularly in neurological and psychiatric disorders。